Cas no 53056-51-2 (N-[3-(methylsulfanyl)propyl]-10H-phenothiazine-10-carboxamide)

• Product Name: N-[3-(methylsulfanyl)propyl]-10H-phenothiazine-10-carboxamide
• CAS No: 53056-51-2
• MF: C₁₇H₁₈N₂OS₂
• MW: 330.467621326447
• CID: 1580206
• PubChem ID: 3040846
• Update Time: 2025-04-21

N-[3-(methylsulfanyl)propyl]-10H-phenothiazine-10-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylsulfanyl)propyl]-10H-phenothiazine-10-carboxamide
• N-(3-methylsulfanylpropyl)phenothiazine-10-carboxamide
• 53056-51-2
• DTXSID50201101
• 10H-Phenothiazine-10-carboxamide, N-(3-(methylthio)propyl)-
• BRN 1014760
• N-(3-(Methylthio)propyl)-10H-phenothiazine-10-carboxamide

• Inchi： 1S/C17H18N2OS2/c1-21-12-6-11-18-17(20)19-13-7-2-4-9-15(13)22-16-10-5-3-8-14(16)19/h2-5,7-10H,6,11-12H2,1H3,(H,18,20)
• InChI Key： CRBJLTPGFKNFSA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(NCCCSC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 330.08624
• Monoisotopic Mass: 330.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 32.34